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Compound of Interest

Compound Name: Adenosylcobalamin

Cat. No.: B1264199 Get Quote

Adenosylcobalamin, a biologically active form of vitamin B12, is a vital coenzyme in various

metabolic pathways. While not classified as a hazardous substance, proper disposal is crucial

for maintaining laboratory safety and environmental responsibility. This guide provides detailed

procedures for the safe handling and disposal of adenosylcobalamin, ensuring compliance

with standard laboratory practices.

Core Safety and Handling
Adenosylcobalamin is not considered a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] It is also not

regulated as a dangerous good for transportation purposes.[2][3] However, standard laboratory

safety protocols should always be followed.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses, and gloves.

Avoid inhalation of dust by handling the compound in a well-ventilated area.[4]

Spill Management: In the event of a spill, follow these steps:

Remove all sources of ignition.[5]

Sweep up the solid material, avoiding the generation of dust.[3][5]
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Place the spilled material into a suitable, sealed container for disposal.[3][4]

Clean the spill area thoroughly.[5]

Step-by-Step Disposal Procedure
The disposal of adenosylcobalamin should align with federal, state, and local regulations for

non-hazardous waste.[5]

Waste Identification and Segregation:

Unused or expired pure adenosylcobalamin should be collected in a designated, clearly

labeled waste container.

Do not mix with hazardous chemical waste such as solvents, heavy metals, or reactive

substances.

Small Quantities:

For research and laboratory settings, smaller quantities of adenosylcobalamin can be

disposed of as regular laboratory waste, provided it is not contaminated with hazardous

materials.[2] Some guidelines suggest that very small quantities may be disposed of with

household waste.[2]

Bulk Quantities:

For larger quantities, consult your institution's Environmental Health and Safety (EHS)

office for specific guidelines.

Disposal options may include incineration in a licensed facility or burial in a licensed

landfill, often after being mixed with a combustible material.[4]

Contaminated Materials:

Any materials contaminated with adenosylcobalamin, such as pipette tips, gloves, and

paper towels, should be placed in a sealed bag and disposed of as solid laboratory waste.
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If these materials are also contaminated with biohazardous or other hazardous chemical

waste, they must be disposed of according to the specific protocols for those waste

streams.

Empty Containers:

Empty adenosylcobalamin containers should be thoroughly rinsed.

The rinsate should be collected and disposed of as non-hazardous aqueous waste, unless

the compound was in a solution with hazardous solvents.

Clean, empty containers can then be recycled or disposed of as general laboratory glass

or plastic waste.[5]

Quantitative Data Summary
Adenosylcobalamin is not classified under major hazard categories. The following table

summarizes its non-hazardous nature based on available safety data.

Hazard Classification Rating Citation

GHS Hazard Classification Not classified as hazardous [1][2]

RCRA Waste Code None [5]

DOT Transportation Hazard Not regulated [2][3]

NFPA 704 Rating (Health)
0 (No hazard beyond that of

ordinary combustible material)
[2]

NFPA 704 Rating

(Flammability)

0 (Will not burn under normal

fire conditions)
[2]

NFPA 704 Rating (Instability)
0 (Normally stable, even under

fire conditions)
[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

adenosylcobalamin waste in a laboratory setting.
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Start: Adenosylcobalamin Waste Generated

Is the waste mixed with
hazardous materials?

Follow disposal procedures for
the specific hazardous waste stream

(e.g., chemical, biohazardous)

Yes

Is it a small or large quantity?

No

End: Proper Disposal Complete

Dispose of as non-hazardous
solid laboratory waste.

Small

Consult institutional EHS.
May require incineration or landfill.

Large

Handle Empty Containers

Rinse container thoroughly.

Recycle or dispose of as
general lab waste.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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